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Compound of Interest

Compound Name: 2-Propyloctanoic acid
CAS No.: 31080-41-8
Cat. No.: B1606277
Get Quote
. J

This guide provides a comprehensive overview of 2-propyloctanoic acid, a molecule of
significant interest in the field of drug discovery and development. We will delve into its
fundamental chemical identifiers, physicochemical properties, synthesis, and known biological
activities, with a particular focus on its potential as a therapeutic agent. This document is
intended for researchers, scientists, and professionals in the pharmaceutical and biotechnology
industries.

Chemical Identity and Molecular Descriptors

A precise understanding of a compound's identity is paramount for any scientific endeavor. 2-
Propyloctanoic acid is a branched-chain fatty acid. Its unique structure gives rise to specific
chemical and biological properties. The following table summarizes its key identifiers.[1][2]
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Identifier Value Source

CAS Common Chemistry; EPA

CAS Number 31080-41-8

DSSTox[1]
PubChem CID 552716 PubChem([1]
IUPAC Name 2-propyloctanoic acid PubChem[1]
Molecular Formula C11H2202 PubChem[1]
Molecular Weight 186.29 g/mol PubChem[1]

INChI=1S/C11H2202/c1-3-5-6-
InChl 7-9-10(8-4-2)11(12)13/h10H,3-  PubChem[1]
9H2,1-2H3,(H,12,13)

YCYMCMYLORLIJIX-
InChlKey PubChem[1]
UHFFFAOYSA-N
SMILES CCCCcCCc(cce)c(=0)o PubChem[1]
Synonyms Octanoic acid, 2-propyl- PubChem[1]

Below is a diagram illustrating the key chemical identifiers for 2-propyloctanoic acid and their
relationships.
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Key identifiers and molecular representations of 2-propyloctanoic acid.

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its behavior in
biological systems and its suitability for drug development. While experimentally determined
data for 2-propyloctanoic acid are not readily available in public databases, computed
properties provide valuable estimates.
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Property Value Notes

Computed by XLogP3 3.0.

XLogP3 3.7 ] ) o
Indicates good lipophilicity.[1]
Hydrogen Bond Donor Count 1 The carboxylic acid proton.[1]
Hydrogen Bond Acceptor ) The two oxygen atoms of the
Count carboxyl group.[1]
Indicates conformational
Rotatable Bond Count 8

flexibility.

Note on Experimental Data: It is highly recommended that researchers obtain lot-specific,
experimentally determined data for properties such as boiling point, melting point, density, and
pKa from the supplier or through in-house analysis, as these values are crucial for accurate
experimental design and interpretation.

Synthesis of (R)-2-Propyloctanoic Acid

The enantiomerically pure (R)-2-propyloctanoic acid has been identified as a promising
therapeutic agent for Alzheimer's disease. A practical, large-scale synthesis has been reported,
which is crucial for advancing its development.[3] The following is a summary of the synthetic
approach.

The synthesis utilizes Oppolzer's camphorsultam as a chiral auxiliary to introduce the desired
stereochemistry. A key innovation in the reported method is a novel procedure for the removal
of the chiral auxiliary using a combination of tetrabutylammonium hydroxide and hydrogen
peroxide, which provides the final product in high yield and high optical purity.[3]

Conceptual Workflow for the Synthesis of (R)-2-Propyloctanoic Acid:

Starting Materials
(e.g., Octanoyl Chloride)
T

Oppolzer's Camphorsultam

Alkylation with
Propyl lodide

Cleavage of
Chiral Auxiliary

Acylation of
Chiral Auxiliary

(R)-2-Propyloctanoic Acid
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Click to download full resolution via product page
Conceptual workflow for the asymmetric synthesis of (R)-2-propyloctanoic acid.

For a detailed, step-by-step experimental protocol, researchers are directed to the primary
literature.[3]

Biological Activity and Therapeutic Potential

The primary therapeutic interest in 2-propyloctanoic acid, specifically the (R)-enantiomer, lies
in its potential for the treatment of neurodegenerative diseases, most notably Alzheimer's
disease.[3] While the precise mechanism of action is still under investigation, its structural
similarity to other branched-chain fatty acids with known neurological effects suggests potential
modulation of inflammatory pathways and glial cell activity.

The calcium-binding protein S100B has been implicated in the pathology of Alzheimer's
disease and other neurological disorders.[4] Inhibitors of S100B are being actively researched
as potential therapeutics.[5][6] It is plausible that (R)-2-propyloctanoic acid may exert its
neuroprotective effects through the inhibition of S100B or related pathways, thereby reducing
neuroinflammation and promoting neuronal survival.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-propyloctanoic acid is not widely available in public
databases. Therefore, it is essential to handle this compound with the care appropriate for a
novel chemical entity. General precautions for handling carboxylic acids should be followed.
Based on data for similar compounds, such as 2-propylpentanoic acid, the following hazards
may be anticipated and should be mitigated with appropriate personal protective equipment
(PPE) and engineering controls.

o Potential Hazards: May cause skin and eye irritation or burns. May be harmful if swallowed
or inhaled.

 Recommended PPE: Safety goggles, chemical-resistant gloves, and a lab coat. Work should
be conducted in a well-ventilated area or a chemical fume hood.
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Researchers must consult the SDS provided by the specific supplier before handling this
compound.

Analytical Methods

The characterization and quantification of 2-propyloctanoic acid are essential for research
and development. Standard analytical techniques for carboxylic acids are applicable.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for
structural confirmation. Spectral data for 2-propyloctanoic acid is available on public
databases such as PubChem.[2]

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for the
analysis of volatile carboxylic acids. Derivatization to more volatile esters may be employed
to improve chromatographic performance. GC-MS data for 2-propyloctanoic acid can also
be found on PubChem.[2]

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV or mass
spectrometric detection can be used for the quantification of 2-propyloctanoic acid in
various matrices.

Conclusion

2-Propyloctanoic acid, particularly its (R)-enantiomer, represents a compound of significant
interest for the development of novel therapeutics for neurodegenerative diseases. This guide
has provided a comprehensive overview of its chemical identifiers, physicochemical properties,
a practical synthetic route to the optically active form, and its potential biological applications.
As research into this molecule continues, a deeper understanding of its mechanism of action
and clinical potential will undoubtedly emerge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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